Cas no 2680778-98-5 (Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate)

• Product Name: Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate
• CAS No: 2680778-98-5
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• CID: 6441548
• PubChem ID: 165923065
• Update Time: 2025-05-20

Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28288552
• 2680778-98-5
• benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate
• Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C16H21NO2S/c18-15(19-12-13-6-2-1-3-7-13)17-11-14(20)10-16(17)8-4-5-9-16/h1-3,6-7,14,20H,4-5,8-12H2
• InChI Key： KIZAKVUOYNPSKH-UHFFFAOYSA-N
• SMILES： SC1CN(C(=O)OCC2C=CC=CC=2)C2(C1)CCCC2

Computed Properties

• Exact Mass: 291.12930009g/mol
• Monoisotopic Mass: 291.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Additional information on Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate

Comprehensive Overview of Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2680778-98-5)

The compound Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2680778-98-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its azaspiro[4.4]nonane core, combined with a sulfanyl group and a benzyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in current pharmaceutical research.

One of the key features of Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate is its spirocyclic structure, which enhances its stability and bioavailability. This characteristic is highly sought after in the development of central nervous system (CNS) drugs, as spirocyclic compounds often exhibit improved blood-brain barrier penetration. Recent studies have explored its role in modulating neurotransmitter receptors, a subject of great interest due to the rising prevalence of neurological disorders such as Alzheimer's and Parkinson's disease.

The sulfanyl group in this compound also opens doors for further functionalization, making it a valuable building block in peptide mimetics and small-molecule therapeutics. With the growing demand for targeted drug delivery systems, Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate is being investigated for its ability to form stable conjugates with other pharmacophores. This aligns with the current trend in precision medicine, where researchers aim to develop therapies with minimal side effects.

Another area of interest is the compound's potential in catalysis and material science. Its unique structure allows it to act as a ligand in transition-metal-catalyzed reactions, which are widely used in organic synthesis. Additionally, its spirocyclic framework could contribute to the development of novel polymeric materials with enhanced mechanical properties, a topic frequently searched by material scientists and engineers.

From a synthetic perspective, Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate offers a challenging yet rewarding target for asymmetric synthesis. Its complex structure requires advanced techniques such as chiral resolution and stereoselective reactions, which are trending topics in academic and industrial research. The compound's versatility also makes it a candidate for green chemistry applications, as researchers seek sustainable methods to produce high-value intermediates.

In summary, Benzyl 3-sulfanyl-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2680778-98-5) is a multifaceted compound with broad applications in drug discovery, catalysis, and material science. Its unique structural features and functional groups make it a valuable asset in addressing some of the most pressing challenges in modern science. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.